Cas no 599-07-5 (Medicagenic acid)
Medicagenic acid Chemical and Physical Properties
Names and Identifiers
-
- medicagenic acid
- (2S,3R,4S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
- Castanogenin
- medicagensaeure
- NSC 382024
- (4S,4Ar,6aR,6bS,8aS,12aS,14aR,14bR)-2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10
- Medicogenic acid
- NSC382024
- 7X05537I17
- Catsanogenin
- Medicagensaure
- NSC382025
- UNII-7X05537I17
- BDBM50531256
- (4S)-2beta,3beta-Dihydroxyolean-12-ene-23,28-dioic acid
- s3305
- SCHEMBL1050033
- 599-07-5
- CCRIS 6615
- Q27268960
- LMPR0106150034
- medicagenicacid
- Olean-12-ene-23, 2,3-dihydroxy-, (2.beta.,3.beta.4.alpha.)-
- CHEBI:167977
- NCI60_003635
- C30H46O6
- CS-0022742
- DTXSID301032043
- 2-beta,3-beta-Dihydroxyolean-12-ene-23,28-dioic acid
- MS-29340
- CHEMBL520726
- AKOS032946034
- NSC-382025
- NSC-382024
- MFCD02752364
- AC-34519
- Olean-12-ene-23,28-dioic acid, 2,3-dihydroxy-, (2.beta.,3.beta.,4.alpha.)-
- HY-N2472
- CHEBI:177711
- AKOS037514734
- FT-0776927
- 2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
- Olean-12-ene-23,28-dioic acid, 2,3-dihydroxy-, (2beta,3beta,4alpha)-
- IDGXIXSKISLYAC-UHFFFAOYSA-N
- 2,3-Dihydroxyolean-12-ene-23,28-dioic acid
- 2,3-Dihydroxyolean-12-ene-23,28-dioic acid #
- DA-75392
- Medicagenic acid
-
- MDL: MFCD02752364
- Inchi: 1S/C30H46O6/c1-25(2)11-13-30(24(35)36)14-12-27(4)17(18(30)15-25)7-8-20-26(3)16-19(31)22(32)29(6,23(33)34)21(26)9-10-28(20,27)5/h7,18-22,31-32H,8-16H2,1-6H3,(H,33,34)(H,35,36)/t18-,19-,20+,21+,22-,26+,27+,28+,29-,30-/m0/s1
- InChI Key: IDGXIXSKISLYAC-WNTKNEGGSA-N
- SMILES: O[C@H]1[C@H](C[C@@]2(C)[C@H]([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O
Computed Properties
- Exact Mass: 502.32900
- Monoisotopic Mass: 502.32943918 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 115
- Molecular Weight: 502.7
Experimental Properties
- Color/Form: Powder
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 380-382 ºC (dec.)
- Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
- PSA: 115.06000
- LogP: 5.26910
Medicagenic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL83289-10MG |
Medicagenic acid |
599-07-5 | 10mg |
¥4560.99 | 2025-01-11 | ||
| TRC | M203810-1mg |
Medicagenic Acid |
599-07-5 | 1mg |
$ 98.00 | 2023-09-07 | ||
| TRC | M203810-5mg |
Medicagenic Acid |
599-07-5 | 5mg |
$ 351.00 | 2023-09-07 | ||
| TRC | M203810-10mg |
Medicagenic Acid |
599-07-5 | 10mg |
$ 477.00 | 2023-09-07 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0929-100mg |
Medicagenic acid |
599-07-5 | 98% | 100mg |
$296 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0929-20mg |
Medicagenic acid |
599-07-5 | 98% | 20mg |
$120 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8167-1 mg |
medicagenic acid |
599-07-5 | 99.84% | 1mg |
¥531.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8167-5 mg |
medicagenic acid |
599-07-5 | 99.84% | 5mg |
¥1275.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8167-10 mg |
medicagenic acid |
599-07-5 | 99.84% | 10mg |
¥2145.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8167-25 mg |
medicagenic acid |
599-07-5 | 99.84% | 25mg |
¥3993.00 | 2022-04-26 |
Medicagenic acid Suppliers
Medicagenic acid Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Medicagenic acid
Medicagenic Acid: A Comprehensive Overview
Medicagenic acid, identified by the CAS number 599-07-5, is a compound of significant interest in the fields of chemistry and pharmacology. This organic compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the structure, properties, applications, and recent advancements related to Medicagenic acid, providing a detailed and up-to-date analysis.
The chemical structure of Medicagenic acid is characterized by a complex arrangement of functional groups that contribute to its reactivity and stability. Recent studies have highlighted its ability to form stable complexes with metal ions, making it a valuable component in catalytic processes. Researchers have also explored its role in enhancing the bioavailability of drugs, which has implications for the pharmaceutical industry.
In terms of physical properties, Medicagenic acid exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical reactions, including those requiring precise temperature control. Additionally, its ability to act as both an acid and a base in different reaction conditions has been extensively studied, providing insights into its versatility in chemical synthesis.
The applications of Medicagenic acid span multiple domains. In the pharmaceutical sector, it has been utilized as an intermediate in the synthesis of bioactive compounds. Recent breakthroughs have demonstrated its potential in developing novel anti-inflammatory agents, which could address unmet medical needs. Furthermore, its role in green chemistry has been explored, with studies focusing on its use as a sustainable alternative to traditional reagents.
Safety considerations are paramount when working with Medicagenic acid. While it is not classified as a hazardous material under normal conditions, proper handling procedures should be followed to minimize risks. Research has shown that exposure to high concentrations can cause mild irritation, emphasizing the importance of protective measures in industrial settings.
The synthesis of Medicagenic acid involves a multi-step process that requires precise control over reaction conditions. Recent advancements have focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.
In conclusion, Medicagenic acid, with its CAS number 599-07-5, stands out as a compound with diverse applications and promising potential. Its unique chemical properties and versatility make it a valuable asset in various industries. As research continues to uncover new uses and improvements in synthesis methods, the significance of Medigeneric acid is expected to grow further.